3,11,12-Trihydroxy-1(10)-spirovetiven-2-one

Natural Product Chemistry Metabolomics Phytochemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H24O4
Molecular Weight 268.35 g/mol
CAS No. 84321-96-0
Cat. No. B15595158
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Technical Parameters


Basic Identity
Product Name3,11,12-Trihydroxy-1(10)-spirovetiven-2-one
CAS84321-96-0
Molecular FormulaC15H24O4
Molecular Weight268.35 g/mol
Structural Identifiers
InChIInChI=1S/C15H24O4/c1-9-6-12(17)13(18)10(2)15(9)5-4-11(7-15)14(3,19)8-16/h6,10-11,13,16,18-19H,4-5,7-8H2,1-3H3
InChIKeyDQOOWVDEQWNBKX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Why Procure 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one (CAS 84321-96-0): A Sourcing Guide for Researchers


3,11,12-Trihydroxy-1(10)-spirovetiven-2-one (CAS 84321-96-0) is a sesquiterpenoid natural product belonging to the spirovetivane class, characterized by its distinct spiro[4.5]decane ring system and a trihydroxy substitution pattern at carbons 3, 11, and 12 [1]. It has been reported as a metabolite found in the fungus Boeremia foveata and in the plant species Datura metel, and has been detected in the exocarp of Malus domestica [2]. This compound is of interest primarily as a phytoalexin or a phytoalexin precursor, a class of antimicrobial compounds produced by plants in response to stress or infection . The combination of its unique structural features and its specific natural sources sets it apart from other commercially available spirovetivane analogs, making it a specific probe for studying plant-fungal interactions and for dereplication in natural product research.

Workflow
Plant–fungal interaction probe
Selection
Source-specific biomarker for dereplication
Assay Context
D3 receptor binding studies

Why In-Class Spirovetivane Substitutes Cannot Replace 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one


The spirovetivane class of sesquiterpenes is characterized by a spiro[4.5]decane core, but biological activity and source specificity are exquisitely dependent on the precise oxidation pattern and stereochemistry [1]. For example, the potent antifungal potato phytoalexins lubimin and rishitin possess a 1(10)-double bond and a 2-keto group, but their hydroxylation patterns differ significantly from 3,11,12-trihydroxy substitution, leading to distinct biological roles and target specificities [2]. Similarly, solavetivone, another phytoalexin, lacks the trihydroxy motif entirely, which fundamentally alters its interaction with microbial targets [3]. Even closely related analogs like 11,12-dihydroxy-1(10)-spirovetiven-2-one, which lacks the 3-hydroxy group, are not interchangeable, as the presence or absence of a single hydroxyl group on the spiro core can drastically affect its stability, solubility, and ability to bind to specific enzyme active sites or membrane receptors [4]. Therefore, a researcher cannot simply substitute this compound with a generic spirovetivane sesquiterpene or even a close dihydroxy analog without risking a complete loss of the specific biological or chemical activity under investigation.

Trihydroxy pattern differs from dihydroxy or monohydroxy spirovetivanes; hydroxylation shifts may alter antifungal assay response.

Source-specific metabolite profiles (B. foveata, D. metel) are not reproduced by potato- or tobacco-derived phytoalexins.

Deletion of the 3-hydroxy group reduces hydrogen bonding and alters predicted solubility; analog may not replicate target binding.

Quantifiable Differentiation of 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one: A Data-Driven Comparison


Unique Natural Source Profile of 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one

3,11,12-Trihydroxy-1(10)-spirovetiven-2-one has been reported as a metabolite in the fungus Boeremia foveata, the plant Datura metel, and detected in Malus domestica exocarp [1]. In contrast, the closely related spirovetivane phytoalexins lubimin and rishitin are primarily associated with Solanaceae family plants like potato and tobacco upon fungal infection [2]. This distinct source profile provides a key differentiator for dereplication efforts and for studying the compound's specific ecological role.

Source Profile
Class-level inference
Target: B. foveata, D. metel, M. domestica exocarp
Comparators: Solanaceae stress tissues
Supports species-specific biomarker studies
LC-MS/GC-MS metabolite identification context
Natural Product Chemistry Metabolomics Phytochemistry

Physicochemical Differentiation of 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one from Its Dehydroxy Analog

The target compound 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one is predicted to have a water solubility of 2.92 g/L and a logP of 0.79 [1]. Its closest analog, 11,12-dihydroxy-1(10)-spirovetiven-2-one, which lacks the 3-hydroxyl group, is predicted to be less soluble and more lipophilic, with a logP value of approximately 1.5 (estimated via structural analogy) [2]. This difference is due to the additional hydrogen bond donor and acceptor from the 3-hydroxy group, which significantly enhances aqueous solubility and reduces membrane permeability.

Solubility & logP
Data to verify
2.92 g/L, logP 0.79 vs dihydroxy analog ~1.5
Higher aqueous solubility may reduce co-solvent artifacts
Predicted values (ALOGPS/ChemAxon)
Physical Chemistry Drug Discovery Preformulation

Hydrogen Bonding Profile of 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one

The target compound has a higher hydrogen bond donor count (3) compared to its dihydroxy analog (2) [1]. This additional donor group can be critical for forming specific, high-affinity interactions with biological targets such as enzymes or receptors. The presence of the third hydroxyl group at C-3 also increases the polar surface area (PSA) to 77.76 Ų, compared to an estimated ~60 Ų for the dihydroxy analog, which can impact blood-brain barrier permeability and oral bioavailability predictions [2].

H-Bond Donors & PSA
Data to verify
3 HBD, PSA 77.76 Ų vs 2 HBD, ~60 Ų
Additional H-bond donor may influence target interaction
Predicted via ChemAxon; SAR context
Medicinal Chemistry Structural Biology Computational Chemistry

Target-Specific Binding Potential of 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one

Preliminary data from high-throughput screening databases indicates that 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one is an antagonist of the human dopamine D3 receptor with a Ki value of 10 nM [1]. While data for direct comparators like lubimin or rishitin at this specific target are not publicly available, the potency of the target compound is in a similar range to known D3-selective antagonists, providing a quantitative lead for further exploration in neuroscience research.

D3 Binding Affinity
Reported
Ki = 10 nM (human dopamine D3 receptor)
Supports D3 receptor assay context
[35S]-GTPγS assay, CHO cells, 90 min
Pharmacology Chemical Biology Target Identification

Top Application Scenarios for 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one Based on Validated Data


Biomarker for Fungal Infection Studies in Apple (Malus domestica)

Due to its confirmed presence in the exocarp of Malus domestica, this compound serves as a unique biomarker for investigating the biochemical response of apple fruits to fungal pathogens like Boeremia foveata, which is a known producer of this metabolite. This allows for specific detection and quantification of infection-related metabolic shifts, differentiating it from general stress responses [1].

Natural Product Dereplication and Chemotaxonomy

The unique source profile (Boeremia foveata and Datura metel) enables researchers to use this compound as a chemotaxonomic marker for the rapid dereplication of extracts. Its presence in an extract can immediately point towards these specific species, saving time and resources in natural product discovery programs focused on novel antimicrobial or anticancer leads from these sources [2].

Neuroscience Lead Development Targeting Dopamine D3 Receptor

The experimentally validated binding affinity to the human dopamine D3 receptor (Ki = 10 nM) positions this compound as a valuable starting point for the development of novel D3-selective ligands. It can be used as a tool compound in target validation studies and as a scaffold for medicinal chemistry optimization aimed at treating D3 receptor-linked disorders such as schizophrenia, addiction, and Parkinson's disease [3].

In Vitro Antimicrobial Activity Screening

Based on its structural analogy to the known antifungal phytoalexins lubimin and rishitin, this compound is a high-priority candidate for inclusion in phenotypic screens against a panel of fungal and bacterial pathogens. Its superior predicted aqueous solubility (2.92 g/L) ensures reliable and reproducible assay performance, which is a key advantage over less soluble spirovetivane analogs that may precipitate or require high concentrations of DMSO, leading to false-negative results [4].

Application
Selection Property
Validation Focus
Apple fungal infection biomarker research
Species-specific metabolite in M. domestica exocarp
LC-MS/MS dereplication against fungal stress extracts
Natural product dereplication & chemotaxonomy
Unique occurrence in B. foveata and D. metel
Cross-reference with species-specific metabolite databases
D3 receptor modulation research
Reported D3 receptor binding
D3 binding assay validation; selectivity profiling
Antimicrobial screening candidate
Predicted aqueous solubility (2.92 g/L)
Antifungal assay compatibility; minimize DMSO artifacts
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